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Compound of Interest

Compound Name: JNJ-1013

Cat. No.: B10832104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of stock solutions of

JNJ-1013, a potent and selective IRAK1 PROTAC degrader. Adherence to these guidelines is

crucial for ensuring the stability, and reliable performance of the compound in downstream

applications.

Summary of JNJ-1013 Properties
JNJ-1013 is a proteolysis-targeting chimera (PROTAC) that potently and selectively degrades

Interleukin-1 Receptor-Associated Kinase 1 (IRAK1).[1][2] It has shown strong anti-proliferative

effects in specific cancer cell lines, making it a valuable tool for research in oncology and

immunology.[3]

Data Presentation: Solubility and Storage
The following table summarizes the key quantitative data for preparing and storing JNJ-1013
stock solutions.
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Parameter Solvent
Concentration/Con
dition

Source

Solubility DMSO Soluble to 100 mM [1]

DMSO
25 mg/mL (~28.47

mM)
[4]

DMSO
Sparingly soluble: 1-

10 mg/mL
[5]

Acetonitrile
Slightly soluble: 0.1-1

mg/mL
[5]

Water
Slightly soluble: 0.1-1

mg/mL
[5]

Storage of Solid -20°C
Long term (months to

years)
[3]

0 - 4°C
Short term (days to

weeks)
[3]

4°C Protect from light [2][4]

Storage of Stock

Solution (in DMSO)
-80°C Up to 6 months [4][6]

-20°C
Up to 1 month (protect

from light)
[4][6]

Note: The molecular weight of JNJ-1013 is approximately 878.06 g/mol .[1][3] Batch-specific

molecular weights may vary, and it is recommended to refer to the Certificate of Analysis for

precise calculations.

Experimental Protocol: Preparation of JNJ-1013
Stock Solution
This protocol details the methodology for preparing a 10 mM stock solution of JNJ-1013 in

DMSO.
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Materials:

JNJ-1013 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Allow the vial of JNJ-1013 to equilibrate to room temperature for

at least 15-20 minutes before opening to prevent condensation of moisture.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of JNJ-1013 powder into the tube. For example, to prepare 1 mL

of a 10 mM stock solution, weigh out 0.878 mg of JNJ-1013.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the JNJ-1013 powder. To continue the example, add 100 µL of DMSO to the

0.878 mg of JNJ-1013.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to ensure complete

dissolution. Gentle warming (e.g., in a 37°C water bath for a few minutes) and sonication can

be used to aid dissolution if necessary.[4] Visually inspect the solution to ensure no solid

particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile cryovials.[6]

Labeling and Storage: Clearly label each aliquot with the compound name, concentration,

date of preparation, and solvent. Store the aliquots at -80°C for long-term storage (up to 6
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months) or at -20°C for short-term storage (up to 1 month).[4][6] When storing at -20°C, it is

advisable to protect the aliquots from light.[4]

Visualization of Experimental Workflow
The following diagram illustrates the workflow for preparing and storing JNJ-1013 stock

solutions.
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JNJ-1013 Stock Solution Workflow
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Caption: Workflow for the preparation and storage of JNJ-1013 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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